1-(4-Bromophenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone

• Molecular Formula: C19H17BrN2O3S
• Molecular Weight: 433.3 g/mol
• IUPAC Name: 1-(4-bromophenyl)-2-[[5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C19H17BrN2O3S/c1-12-4-3-5-13(2)18(12)24-10-17-21-22-19(25-17)26-11-16(23)14-6-8-15(20)9-7-14/h3-9H,10-11H2,1-2H3
• InChI Key: JGUZWCYGXBPIEZ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)OCC2=NN=C(O2)SCC(=O)C3=CC=C(C=C3)Br

Description

1-(4-Bromophenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone is a chemical compound that has been extensively studied in scientific research. It is commonly used in the synthesis of other compounds and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 1-(4-Bromophenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone is not well understood. However, it has been suggested that the compound may interact with metal ions and form coordination complexes.
Biochemical and physiological effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been shown to have low toxicity in laboratory experiments.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Bromophenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone in lab experiments is its ease of synthesis. Additionally, the compound has shown promising results in the synthesis of other compounds and has potential applications in coordination chemistry and as a fluorescent probe. However, the limited understanding of its mechanism of action and the lack of information on its biochemical and physiological effects are limitations for further research.

Future Directions

There are several future directions for research on 1-(4-Bromophenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone. One area of interest is the synthesis of new compounds using this compound as a starting material. Additionally, further studies are needed to understand the mechanism of action and the biochemical and physiological effects of this compound. It may also be worthwhile to investigate the potential applications of this compound in other fields, such as materials science and catalysis.

Synthesis Methods

The synthesis of 1-(4-Bromophenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone involves the reaction of 4-bromobenzaldehyde with 5-(2,6-dimethylphenoxy)methyl-1,3,4-oxadiazole-2-thiol in the presence of a suitable base. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

1-(4-Bromophenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone has been extensively studied in scientific research. It has shown promising results in the synthesis of other compounds, such as 1,3,4-oxadiazole derivatives, which have potential applications in the pharmaceutical industry. Additionally, this compound has been used as a ligand in coordination chemistry studies and has shown potential as a fluorescent probe for the detection of metal ions.